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Compound of Interest

Compound Name: Lumisterol-d5

Cat. No.: B15144091

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Lumisterol-d5 is not readily available in the public
domain. The following guide provides a comprehensive overview of the physicochemical
properties of the non-deuterated form, Lumisterol, as a close surrogate. Theoretical values for
Lumisterol-d5 are provided where applicable and are clearly noted.

Introduction

Lumisterol is a stereoisomer of ergosterol and a member of the vitamin D family of steroid
compounds.[1][2] It is formed as a photochemical by-product during the synthesis of vitamin
D2.[1] While historically considered an inactive isomer, recent research has highlighted the
biological activities of lumisterol and its metabolites, particularly in the context of skin
photoprotection and potential anticancer properties.[3][4] The deuterated form, Lumisterol-d5,
Is a valuable tool in metabolic studies, serving as an internal standard for mass spectrometry-
based quantification of lumisterol and its derivatives. This guide provides a detailed summary of
the known physicochemical properties of lumisterol and the theoretical properties of
Lumisterol-d5, along with relevant experimental protocols and metabolic pathway information.

Physicochemical Properties

The following tables summarize the known physicochemical properties of Lumisterol and the
calculated theoretical properties for Lumisterol-d5.
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Table 1: General and Calculated Physicochemical Properties

. Lumisterol-d5
Property Lumisterol . Reference
(Theoretical)

Molecular Formula C2sH440O C2sH39Ds0 [5]
Molecular Weight 396.65 g/mol 401.68 g/mol [5]
CAS Number 474-69-1 Not Available [5]

Note: The molecular formula and weight for Lumisterol-d5 are calculated assuming a common
deuteration pattern on the side chain for use in mass spectrometry internal standards.

Table 2: Solubility Data for Lumisterol

Solvent Solubility Reference

DMSO Soluble MedchemExpress Data

Specific solubility data for Lumisterol-d5 is not available. It is expected to have similar
solubility to the non-deuterated form.

Experimental Protocols

Detailed experimental protocols for the specific analysis of Lumisterol-d5 are not published.
However, the following are standard methodologies used for the analysis of lumisterol and
other related sterols, which can be adapted for the deuterated analog.

High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS) for Sterol Analysis

This method is suitable for the separation and quantification of lumisterol and its metabolites.
The use of a deuterated internal standard like Lumisterol-d5 is crucial for accurate
quantification.

Instrumentation:
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o UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatographic Conditions:

Column: A reverse-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 um patrticle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 70% to 100% B over 8 minutes, followed by a hold at 100%
B.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

Mass Spectrometry Conditions:

« lonization Mode: Positive ion electrospray ionization (ESI+).

o Data Acquisition: Full scan mode and targeted MS/MS for specific metabolites.

» Collision Energy: Optimized for fragmentation of the parent ion to characteristic product ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR is a powerful technique for the structural confirmation of lumisterol and its derivatives.
Instrumentation:

» High-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe.
Sample Preparation:

e Dissolve the sample in a deuterated solvent such as chloroform-d (CDClIsz) or methanol-da4
(CDsOD).
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Experiments:
e 1D NMR: *H and 3C spectra to identify the chemical shifts of protons and carbons.

e 2D NMR: COSY, HSQC, and HMBC experiments to establish connectivity and assign the
complete structure.

Metabolic Pathway of Lumisterol

Lumisterol is now known to be metabolized by the enzyme CYP11A1, a key enzyme in
steroidogenesis.[1][6][7] This metabolic pathway leads to the formation of several hydroxylated
derivatives with potential biological activity.[1][6][7]

CYP11A1 Metabolism
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Caption: Metabolic pathway of Lumisterol by CYP11A1.

Conclusion

While specific physicochemical data for Lumisterol-d5 remains to be experimentally
determined, the properties of its non-deuterated counterpart, Lumisterol, provide a strong
foundation for its use in research. As a stable-isotope labeled internal standard, Lumisterol-d5
is indispensable for the accurate quantification of lumisterol and its biologically active
metabolites in complex biological matrices. The provided experimental protocols and metabolic
pathway information serve as a valuable resource for researchers in the fields of steroid
metabolism, photobiology, and drug development. Further research into the specific properties
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of Lumisterol-d5 will undoubtedly enhance its application and contribute to a deeper
understanding of the physiological roles of lumisterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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